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Compound of Interest

Compound Name: Terbucarb

Cat. No.: B166762 Get Quote

This technical guide provides a comprehensive overview of the history, development, chemical

properties, and biological effects of the carbamate pesticide, Terbucarb. The information is

intended for researchers, scientists, and professionals in drug development and pesticide

research.

Introduction and Historical Development
Terbucarb, a member of the carbamate class of pesticides, was first discovered in the 1970s

and commercially introduced in 1977.[1] It was utilized for its insecticidal and herbicidal

properties in various agricultural and non-crop applications. However, its registration with the

United States Environmental Protection Agency (EPA) was later cancelled as it was

unsupported during the reregistration process.[2][3]
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Property Value

IUPAC Name
2,6-di-tert-butyl-4-methylphenyl

methylcarbamate

CAS Number 1918-11-2

Synonyms Azak, Terbutol, Hercules 9573

Molecular Formula C₁₇H₂₇NO₂

Molecular Weight 277.40 g/mol

Physicochemical Properties
Terbucarb's physical and chemical characteristics influence its environmental fate and

biological availability.

Property Value Source

Melting Point 203-204 °C LookChem

Boiling Point 334.3 °C at 760 mmHg LookChem

Water Solubility 6.5 mg/L at 25 °C LookChem

Vapor Pressure 0.000129 mmHg at 25 °C LookChem

LogP (Octanol-Water Partition

Coefficient)
4.69910 LookChem

Synthesis of Terbucarb
The commercial synthesis of Terbucarb involves the reaction of 2,6-di-tert-butyl-4-

methylphenol with methyl isocyanate. This reaction is typically carried out in an organic solvent

in the presence of a base.
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Figure 1: Synthesis pathway of Terbucarb.

Experimental Protocol: Synthesis of Terbucarb
A detailed experimental protocol for the synthesis of Terbucarb is outlined below, based on

general carbamate synthesis procedures.

Materials:

2,6-di-tert-butyl-4-methylphenol

Methyl isocyanate

Anhydrous base (e.g., potassium tert-butoxide or triethylamine)

Anhydrous organic solvent (e.g., benzene or toluene)

Standard laboratory glassware for organic synthesis under inert atmosphere

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and a nitrogen inlet, dissolve 2,6-di-tert-butyl-4-methylphenol in the anhydrous

organic solvent.

Add the base to the solution and stir the mixture under a nitrogen atmosphere.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b166762?utm_src=pdf-body-img
https://www.benchchem.com/product/b166762?utm_src=pdf-body
https://www.benchchem.com/product/b166762?utm_src=pdf-body
https://www.benchchem.com/product/b166762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly add methyl isocyanate to the reaction mixture at room temperature.

After the addition is complete, heat the reaction mixture to reflux and maintain for several

hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove any precipitated salts.

Wash the filtrate with a dilute acid solution, followed by water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.

Purify the crude product by recrystallization or column chromatography to obtain pure

Terbucarb.

Mode of Action: Acetylcholinesterase Inhibition
Like other carbamate pesticides, Terbucarb's primary mode of action is the inhibition of the

enzyme acetylcholinesterase (AChE).[4] AChE is crucial for the termination of nerve impulses

in cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (ACh).

The inhibition of AChE by Terbucarb is a reversible process involving the carbamoylation of

the serine hydroxyl group in the active site of the enzyme. This prevents ACh from binding and

being degraded, leading to an accumulation of ACh in the synaptic cleft. The resulting

overstimulation of cholinergic receptors causes continuous nerve impulses, leading to paralysis

and ultimately death in insects.

Signaling Pathway of Acetylcholinesterase Inhibition
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Start Assay

Prepare Reagents:
- AChE solution

- Test compound (Terbucarb)
- Substrate (ATCI)

- Chromogen (DTNB)
- Buffer

Set up 96-well plate:
- Add buffer

- Add test compound dilutions
- Add AChE solution

Pre-incubate plate
(allows inhibitor to bind to enzyme)

Add Substrate (ATCI) and
Chromogen (DTNB) mixture

Incubate at controlled temperature

Measure absorbance at 412 nm
(kinetic or endpoint reading)

Analyze data:
- Calculate reaction rates
- Determine % inhibition
- Calculate IC₅₀ value

End Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b166762?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1616.htm
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100QG0S.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91017MNM.TXT
https://pubchem.ncbi.nlm.nih.gov/compound/Terbucarb
https://www.benchchem.com/product/b166762#history-and-development-of-terbucarb-as-a-pesticide
https://www.benchchem.com/product/b166762#history-and-development-of-terbucarb-as-a-pesticide
https://www.benchchem.com/product/b166762#history-and-development-of-terbucarb-as-a-pesticide
https://www.benchchem.com/product/b166762#history-and-development-of-terbucarb-as-a-pesticide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166762?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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